![molecular formula C12H16N2O3 B2974469 Phenyl[(propan-2-ylcarbamoyl)amino]acetic acid CAS No. 1218451-41-2](/img/structure/B2974469.png)
Phenyl[(propan-2-ylcarbamoyl)amino]acetic acid
Description
Phenyl[(propan-2-ylcarbamoyl)amino]acetic acid is an organic compound with the molecular formula C12H16N2O3. It is a derivative of acetic acid, featuring a phenyl group and a propan-2-ylcarbamoyl group attached to the amino group of acetic acid.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of Phenyl[(propan-2-ylcarbamoyl)amino]acetic acid typically involves the reaction of phenylacetic acid with isopropyl isocyanate. The reaction is carried out under controlled
Properties
IUPAC Name |
2-phenyl-2-(propan-2-ylcarbamoylamino)acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O3/c1-8(2)13-12(17)14-10(11(15)16)9-6-4-3-5-7-9/h3-8,10H,1-2H3,(H,15,16)(H2,13,14,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKYTVDGCEZQLSZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)NC(C1=CC=CC=C1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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